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Compound of Interest

Compound Name: ent-Thiamphenicol

Cat. No.: B1683590 Get Quote

Introduction
ent-Thiamphenicol is the enantiomer of Thiamphenicol, a broad-spectrum bacteriostatic

antibiotic. As an enantiomer, its physical and chemical properties in achiral solvents are

identical to those of Thiamphenicol. The solubility of an active pharmaceutical ingredient (API)

is a critical parameter in drug development, influencing its bioavailability, formulation, and

routes of administration. This document provides detailed information on the solubility of ent-
Thiamphenicol in a range of common solvents, along with standardized protocols for solubility

determination. This information is intended for researchers, scientists, and professionals in the

field of drug development and pharmaceutical sciences.

Data Presentation: Solubility of ent-Thiamphenicol
The solubility of ent-Thiamphenicol has been determined in various organic solvents and

water. The data presented in Table 1 summarizes the mole fraction solubility (x) at different

temperatures, while Table 2 provides solubility in more commonly used concentration units.

Table 1: Mole Fraction Solubility (x) of ent-Thiamphenicol in Neat Solvents at Various

Temperatures.
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0.1283 0.1385 0.1494 0.1611 0.1736 0.1869 0.2011 0.2162 0.2322
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e
0.0469 0.0521 0.0578 0.0641 0.0710 0.0785 0.0867 0.0956 0.1053
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nol
0.0267 0.0298 0.0333 0.0371 0.0413 0.0459 0.0509 0.0564 0.0624
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0.0249 0.0278 0.0311 0.0347 0.0387 0.0431 0.0479 0.0532 0.0589
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0.0241 0.0269 0.0301 0.0336 0.0375 0.0418 0.0465 0.0516 0.0572

Ethan

ol
0.0163 0.0183 0.0205 0.0229 0.0256 0.0286 0.0318 0.0354 0.0393

Aceton

itrile
0.0118 0.0133 0.0149 0.0167 0.0187 0.0209 0.0233 0.0259 0.0288
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e

0.0101 0.0114 0.0128 0.0144 0.0162 0.0181 0.0202 0.0225 0.0251
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0.0099 0.0111 0.0125 0.0140 0.0157 0.0176 0.0196 0.0219 0.0244

Isopro

pyl
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0.0078 0.0088 0.0099 0.0111 0.0125 0.0140 0.0157 0.0175 0.0195
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Water 0.0002 0.0002 0.0003 0.0003 0.0004 0.0004 0.0005 0.0005 0.0006

n-

Butan

ol

0.0061 0.0069 0.0078 0.0088 0.0099 0.0111 0.0124 0.0139 0.0155

Toluen

e
0.0003 0.0003 0.0004 0.0004 0.0005 0.0006 0.0007 0.0008 0.0009

Data adapted from a comprehensive study on Thiamphenicol solubility.

Table 2: Solubility of ent-Thiamphenicol in Selected Solvents at Ambient Temperature.

Solvent
Approximate Solubility
(mg/mL)

Notes

Dimethyl Sulfoxide (DMSO) 30 - 55[1][2]
Sonication may be required to

achieve full dissolution.[2]

N,N-Dimethylformamide (DMF) ~30[1] Purge with an inert gas.[1]

Ethanol 0.2 - 50

Solubility can vary; one source

indicates ~200 µg/mL while

another suggests 50 mg/mL.

1:1 DMSO:PBS (pH 7.2) ~0.5

Aqueous solutions are not

recommended for storage

beyond one day.

Water < 1 (Slightly soluble)

Acetonitrile Soluble

Dimethylacetamide Soluble

Alcohol Soluble
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Protocol 1: Isothermal Equilibrium Solubility
Determination
This protocol describes the determination of ent-Thiamphenicol solubility in a given solvent at

a constant temperature, a method often referred to as the static equilibrium method.

Materials and Reagents:

ent-Thiamphenicol (crystalline solid, purity ≥98%)

Selected solvents (HPLC grade or equivalent)

Thermostatically controlled water bath or incubator

Vials with screw caps

Magnetic stirrer and stir bars

Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

Procedure:

Sample Preparation: Add an excess amount of solid ent-Thiamphenicol to a series of vials,

each containing a known volume of the selected solvent.

Equilibration: Tightly cap the vials and place them in a thermostatically controlled shaker or

water bath set to the desired temperature. Allow the mixtures to equilibrate for a sufficient

period (e.g., 24-72 hours) with continuous stirring to ensure saturation.

Sample Withdrawal and Filtration: After equilibration, stop the stirring and allow the solid to

settle. Carefully withdraw a sample from the supernatant using a pre-warmed (to the

experimental temperature) syringe and immediately filter it through a syringe filter into a pre-
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weighed volumetric flask. This step is crucial to prevent precipitation due to temperature

changes.

Quantification: Dilute the filtered solution with a suitable mobile phase to a concentration

within the calibrated range of the HPLC method. Analyze the sample using a validated HPLC

method to determine the concentration of ent-Thiamphenicol.

Data Analysis: Calculate the solubility in the desired units (e.g., mg/mL, mol/L, or mole

fraction) based on the concentration determined by HPLC and the dilution factor.

Protocol 2: Analytical Method for Quantification (HPLC)
Instrumentation:

HPLC System: A system equipped with a pump, autosampler, column oven, and UV

detector.

Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v) is often suitable. The exact

ratio may need to be optimized.

Flow Rate: 1.0 mL/min.

Column Temperature: 25 °C.

Detection Wavelength: 225 nm.

Injection Volume: 10-20 µL.

Standard Preparation:

Prepare a stock solution of ent-Thiamphenicol in a suitable solvent (e.g., methanol or

mobile phase).

Perform serial dilutions of the stock solution to prepare a series of calibration standards with

known concentrations.
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Inject the calibration standards into the HPLC system to generate a calibration curve.

Visualizations
The following diagrams illustrate the experimental workflow for solubility determination and the

relationship between solvent properties and solubility.
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Caption: Experimental workflow for solubility determination.
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Caption: Factors influencing the solubility of ent-Thiamphenicol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Thiamphenicol in Various Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683590#solubility-of-ent-thiamphenicol-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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